873397-34-3(oxane-3-carboxylic acid),WT686

oxane-3-carboxylic acid Properties

Names and Identifiers

- Tetrahydro-2H-pyran-3-carboxylic acid
- 2H-Pyran-3-carboxylicacid, tetrahydro-
- oxane-3-carboxylic acid
- Tetrahydro-pyran-3-carboxylic acid
- Tetrahydropyran-3-carboxylic acid
- 2H-3,4,5,6-tetrahydropyran-3-carboxylic acid
- 3-oxanecarboxylic acid
- PubChem19540
- YEWPVCUHKJABMV-UHFFFAOYSA-N
- WT686
- HT755
- BCP07723
- SBB014997
- Tetrahydro-2H-pyran-3-carboxylicacid
- STK693518
- rac-tetrahydro-pyran-3-carboxylic acid
- 2H-Pyran-3-carboxyl
- Pyran-3-carboxylic acid, tetrahydro- (5CI)
- Tetrahydro-2H-pyran-3-carboxylic acid (ACI)
- 3,4,5,6-Tetrahydro-2H-pyran-3-carboxylic acid
- SB45187
- PB24847
- 873397-34-3
- (RS)-tetrahydro-pyran-3-carboxylic acid
- A842097
- SY020666
- CS-W001890
- AM20110254
- EN300-44033
- tetrahydro-2H-pyran-3-carboxylic?acid
- Z445214062
- Tetrahydro-2H-pyran-3-carboxylic acid, AldrichCPR
- NoName_620
- SCHEMBL301788
- F0001-2175
- DTXSID30901495
- MFCD22681538
- AC-29358
- DTXSID70587974
- 2H-Pyran-3-carboxylicacid,tetrahydro-
- DS-15844
- J-524878
- SB45025
- MFCD04114349
- AKOS005607101
- FT-0601868
- SY264892
- MFCD22681537
- ALBB-018072
- DB-076920
- SY346134
- 2H-PYRAN-3-CARBOXYLIC ACID, TETRAHYDRO-
- tetrahydro-2H-pyran-3-carboxylic acid
- TETRAHYDRO-PYRAN-3-CARBOXYLIC ACID
- MDL： MFCD04114349
- InChIKey： YEWPVCUHKJABMV-UHFFFAOYSA-N
- Inchi： 1S/C6H10O3/c7-6(8)5-2-1-3-9-4-5/h5H,1-4H2,(H,7,8)
- SMILES： O1CCCC(C(=O)O)C1

Computed Properties

Exact Mass: 130.062994g/mol
Surface Charge: 0
XLogP3: 0.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 130.062994g/mol
Monoisotopic Mass: 130.062994g/mol
Topological Polar Surface Area: 46.5Å²
Heavy Atom Count: 9
Complexity: 111
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.49760
PSA: 46.53000
Refractive Index: 1.472
Boiling Point: 264.5°C at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 114℃
Color/Form: No data avaiable
Density: 1.185

oxane-3-carboxylic acid Security Information

Safety Instruction： 26-39
Dangerous goods sign：
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases： 37/38-41
Signal Word：Warning

oxane-3-carboxylic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

oxane-3-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004OJR-250mg	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3	97%	250mg	$15.00	2024-04-20
A2B Chem LLC	AC17639-250mg	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3	97%	250mg	$14.00	2024-04-19
Aaron	AR004OS3-250mg	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3	97%	250mg	$4.00	2025-01-22
Advanced ChemBlocks	C-3481-1G	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3	97%	1G	$10	2023-09-15
Ambeed	A256185-250mg	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3	97%	250mg	$10.0	2025-03-01
Apollo Scientific	OR70150-1g	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3		1g	£20.00	2025-02-20
Crysdot LLC	CD11039074-25g	Tetrahydro-2H-pyran-3-carboxylic acid	873397-34-3	97%	25g	$376	2024-07-19
Enamine	EN300-44033-0.05g	oxane-3-carboxylic acid	873397-34-3	95%	0.05g	$19.0	2023-05-03
Life Chemicals	F0001-2175-0.25g	oxane-3-carboxylic acid	873397-34-3	95%	0.25g	$31.0	2023-09-07
TRC	T295060-1g	Tetrahydropyran-3-carboxylic Acid	873397-34-3		1g	$75.00	2023-05-17

oxane-3-carboxylic acid Synthesis

Synthetic Circuit 1

14774-36-8

873397-34-3

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Sodium carbonate Catalysts: 4-Acetamido-TEMPO Solvents: Water ; 5 h, pH 9.8 - 10.1, rt

Reference

Electrochemical Oxidation of Alcohols and Aldehydes to Carboxylic Acids Catalyzed by 4-Acetamido-TEMPO: An Alternative to "Anelli" and "Pinnick" Oxidations

Rafiee, Mohammad ; et al, ACS Catalysis, 2018, 8(7), 6738-6744

Synthetic Circuit 2

89464-26-6

873397-34-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2.5 h, reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid

Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

Synthetic Circuit 3

100313-48-2

873397-34-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Alumina , Palladium Solvents: Methanol ; 0.5 h, 297 K
1.2 Reagents: Hydrogen ; 5 min, 0.1 MPa, 295 K

Reference

The enantioselective hydrogenation of 5,6-dihydro-2H-pyran-3-carboxylic acid over a cinchona alkaloid-modified palladium catalyst: asymmetric synthesis of a cockroach attractant

Szori, Kornel; et al, New Journal of Chemistry, 2008, 32(8), 1354-1358

Synthetic Circuit 4

23462-75-1

36635-61-7

873397-34-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol , 1,2-Dimethoxyethane ; 1.5 h, 0 °C; 2 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2.5 h, reflux; reflux → 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid

Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

Synthetic Circuit 5

19752-84-2

873397-34-3

Reaction Conditions

1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 2.5 h, rt
2.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol , 1,2-Dimethoxyethane ; 1.5 h, 0 °C; 2 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2.5 h, reflux; reflux → 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid

Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

Synthetic Circuit 6

110-87-2

873397-34-3

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 3 h, 0 °C
1.2 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; 0 °C; 5 h, 25 °C
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 2.5 h, rt
3.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol , 1,2-Dimethoxyethane ; 1.5 h, 0 °C; 2 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2.5 h, reflux; reflux → 0 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid

Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

oxane-3-carboxylic acid Raw materials

oxane-3-carboxylic acid Preparation Products

oxane-3-carboxylic acid (873397-34-3)

oxane-3-carboxylic acid Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:873397-34-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

HUA YIN SHI SAI PU Biotechnology Co., Ltd.

Audited Supplier

(CAS:873397-34-3)

MR./MRS.:ZHANG JING LI

Phone:18710790830

Email:282804453@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:873397-34-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 873397-34-3 (oxane-3-carboxylic acid)

oxane-3-carboxylic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

oxane-3-carboxylic acid Security Information

oxane-3-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

oxane-3-carboxylic acid Pricemore >>

oxane-3-carboxylic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

oxane-3-carboxylic acid Raw materials

oxane-3-carboxylic acid Preparation Products

oxane-3-carboxylic acid Suppliers

oxane-3-carboxylic acid Related Literature

873397-34-3 (oxane-3-carboxylic acid) Related Products